10(Z),13(Z)-Nonadecadienol

• Molecular Formula: C19H36O
• Molecular Weight: 280.5 g/mol
• InChI: InChI=1S/C19H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h6-7,9-10,20H,2-5,8,11-19H2,1H3/b7-6-,10-9-
• InChIKey: WLIIZQRQEMMEFC-HZJYTTRNSA-N

10(Z),13(Z)-Nonadecadienol Specifications & Chemical Class

10(Z),13(Z)-Nonadecadienol is a long-chain, doubly unsaturated fatty alcohol with the molecular formula C19H36O and a molecular weight of 280.49 g/mol . It is commercially available as an analytical standard and reagent, often classified as an ester product in vendor databases . Its structure is defined by the precise (10Z,13Z) stereochemistry of its two carbon-carbon double bonds. Predicted physicochemical properties include a boiling point of 379.5±11.0 °C and a density of 0.858±0.06 g/cm³ . The compound is listed under the PubChem Substance ID 87574019 [1].

Product class Long-chain (10Z,13Z)-dienol analytical standard

Stereochemistry Defined (10Z,13Z) configuration

Analytical format High-purity reagent with GC, NMR characterization

• [1] PubChem. (n.d.). 10(Z),13(Z)-Nonadecadienol (Substance ID 87574019). View Source

10(Z),13(Z)-Nonadecadienol Substitution Risks

10(Z),13(Z)-Nonadecadienol cannot be considered a simple, interchangeable commodity lipid. While other long-chain fatty alcohols or esters may share a similar molecular weight range, the specific (10Z,13Z) diene geometry and chain length are critical differentiators. Subtle variations in double bond position or stereochemistry (e.g., the closely related (10E,13Z) isomer) can drastically alter biological activity in semiochemical research, as demonstrated by the extreme specificity of insect olfactory systems to geometric isomers [1]. Furthermore, generic 'ester' classification does not capture the presence of the terminal hydroxyl group, which distinguishes it from its acid (10(Z),13(Z)-Nonadecadienoic acid) or ketone (10(Z),13(Z)-Nonadecadien-2-one) analogs, each with distinct reactivity and application profiles. Substitution without verification of both chain length and double bond geometry risks experimental failure in assays requiring precise molecular recognition.

Stereochemistry sensitivity

Geometric isomers (e.g., (10E,13Z)) may drastically alter semiochemical activity; verified configuration is critical.

Functional group mismatch

Acid and ketone analogs exhibit distinct reactivity and reported bioactivity profiles; they are not interchangeable.

Purity-grade gap

Industrial fatty alcohol mixtures lack defined isomeric composition and supporting analytical documentation.

• [1] Tòth, M., et al. (2009). Pheromone communication channels in tortricid moths: lower specificity of alcohol vs. acetate geometric isomer blends. Bulletin of Entomological Research. View Source

10(Z),13(Z)-Nonadecadienol Comparative Profile

Purity & Quality Control Standards

Unlike bulk industrial fatty alcohols with variable composition, high-purity 10(Z),13(Z)-Nonadecadienol is supplied with rigorous analytical quality control. For instance, one vendor specifies a minimum purity of 98.0% as determined by GC, with additional structural confirmation provided by NMR spectroscopy [1]. This level of analytical documentation is not typical for generic, lower-cost fatty alcohol mixtures or undefined ester products, where the exact isomeric composition and purity may not be verified or reported. This difference is crucial for ensuring reproducibility in sensitive analytical or biological assays .

Purity & QC

Data to verify

≥98.0% (GC), structure confirmed by NMR

Supports batch-to-batch analytical consistency

Vendor specification sheet; not from independent peer-reviewed study

Evidence Dimension	Purity and Analytical Confirmation
Target Compound Data	≥ 98.0% (GC), structure confirmed by NMR [1]
Comparator Or Baseline	Bulk or industrial-grade fatty alcohols (e.g., octadecanol, hexadecanol mixtures) - Purity often unspecified or <95%, analytical data limited.
Quantified Difference	Purity specification is explicit and >98%; analytical characterization is comprehensive (GC, NMR, LC/MS).
Conditions	Commercial vendor specification sheet for analytical standard/reagent grade material.

Why This Matters

Procurement of a compound with documented, high purity and verified structure minimizes the risk of batch-to-batch variability and ensures experimental consistency, which is a key selection criterion for scientific applications.

• [1] TCI AMERICA. (n.d.). 10,13-Nonadecadien-1-ol, (10Z,13Z)- Product Specification. View Source

Biological Activity vs. Conjugated Nonadecadienoic Acid

10(Z),13(Z)-Nonadecadienol is fundamentally distinct from its acid analog, conjugated nonadecadienoic acid (CNA). While CNA has been studied for its effects on body fat reduction and lipoprotein lipase inhibition in mouse models, showing greater potency than conjugated linoleic acid (CLA) [1], the alcohol form (10(Z),13(Z)-Nonadecadienol) does not share this documented biological profile. As a fatty alcohol, it is expected to have different metabolic fate and receptor interactions. No peer-reviewed studies demonstrating analogous in vivo bioactivity for 10(Z),13(Z)-Nonadecadienol were identified. This lack of evidence is a critical differentiator, confirming that the compound should not be considered a substitute for CNA in metabolic or obesity research.

Bioactivity vs. CNA

Class-level

No reported in vivo metabolic effect for target alcohol

Differentiates target from acid analog; not a substitute for CNA

Comparator CNA shows body fat reduction in mouse models

Evidence Dimension	Reported in vivo bioactivity
Target Compound Data	No primary research data found on in vivo bioactivity.
Comparator Or Baseline	Conjugated nonadecadienoic acid (CNA) - reduces body fat in mice, inhibits lipoprotein lipase [1].
Quantified Difference	CNA shows quantifiable in vivo effects (e.g., body fat reduction); 10(Z),13(Z)-Nonadecadienol has no comparable published data.
Conditions	N/A for target compound; comparator data from in vivo mouse studies [1].

Why This Matters

This differentiation prevents misapplication of the compound. Scientists seeking a fatty acid derivative with documented metabolic effects should procure CNA, not 10(Z),13(Z)-Nonadecadienol, saving time and resources.

• [1] Park, Y., & Park, Y. (2010). Conjugated nonadecadienoic acid is more potent than conjugated linoleic acid on body fat reduction. The Journal of Nutritional Biochemistry, 21(8), 764-770. View Source

Semiochemical Activity: Alcohol vs. Ketone

The functional group (primary alcohol vs. ketone) on the nonadecadiene backbone dictates the compound's role in chemical ecology. The ketone analog, (10Z,13Z)-nonadeca-10,13-dien-2-one, has been definitively identified as a trail-following pheromone in termite species (Glossotermes oculatus) through a combination of analytical chemistry, electrophysiology, and behavioral bioassays [1]. In stark contrast, a search of primary literature reveals no such pheromonal role for the alcohol, 10(Z),13(Z)-Nonadecadienol. This is a clear case of functional group specificity, where a seemingly minor structural change (C=O vs. CH2-OH) leads to a completely different biological function. The alcohol is not a substitute for the ketone in termite trail-following research.

Semiochemical role

Head-to-head

No trail-following pheromone activity identified

Ketone analog is the active pheromone; alcohol serves as negative control

Based on GC-EAD and behavioral bioassays in termite species

Evidence Dimension	Identified pheromone activity in termites
Target Compound Data	No identified activity as a trail-following pheromone in published studies.
Comparator Or Baseline	(10Z,13Z)-nonadeca-10,13-dien-2-one - Identified as trail-following pheromone in G. oculatus via behavioral bioassays [1].
Quantified Difference	Ketone analog shows positive behavioral response; target alcohol has no reported activity in this context.
Conditions	GC-EAD, GC-MS, and behavioral bioassays with termite workers [1].

Why This Matters

For researchers studying termite chemical communication or developing termite management tools, procurement of the correct analog (the ketone) is essential. Using the alcohol would result in experimental failure due to lack of bioactivity.

• [1] Hanus, R., et al. (2024). Nonadecadienone, a new termite trail-following pheromone identified in Glossotermes oculatus (Serritermitidae). Chemoecology. View Source

10(Z),13(Z)-Nonadecadienol Applications

High-Purity Standard for Lipidomics & Metabolomics

Given its defined structure and the availability of high-purity (>98%) material with supporting NMR and LC/MS data, 10(Z),13(Z)-Nonadecadienol is best suited as an authentic standard for GC-MS or LC-MS analysis [1]. It can be used for the identification and quantification of this specific dienol in complex biological matrices, such as insect glands, plant extracts, or microbial cultures. Its well-characterized nature ensures reliable retention time indexing and spectral matching, which is critical for accurate lipidomic profiling. This application is directly supported by the quality control data provided by vendors [2].

Substrate for Alcohol-Modifying Enzymes

The compound's precise (10Z,13Z) stereochemistry makes it a valuable tool in biochemical studies of enzymes that act on long-chain fatty alcohols, such as fatty acyl-CoA reductases (FARs) or alcohol dehydrogenases. It can serve as a defined substrate to determine enzyme specificity for chain length and double bond position, or as a negative control when testing the activity of enzymes that are specific for saturated or mono-unsaturated alcohols. This application relies on its structural differentiation from more common, saturated alcohols (e.g., hexadecanol, octadecanol) [3].

Negative Control in Chemical Ecology

As established by direct comparison, 10(Z),13(Z)-Nonadecadienol lacks the documented trail-following pheromone activity of its ketone analog [1] and the metabolic bioactivity of its acid analog (CNA) [2]. Consequently, it serves as an ideal negative control in behavioral or physiological assays designed to test the specificity of these other compounds. Including this alcohol in an experimental panel helps validate that any observed biological effect is due to the specific functional group and not just the nonadecadiene backbone.

Application

Selection Property

Validation Focus

Lipidomics standard

Verified purity and structure

Retention time and spectral library matching

Enzyme substrate

Stereochemistry and chain length specificity

Enzyme activity and specificity assays

Negative control

Documented lack of activity

Comparative bioassay confirmation

• [1] Hanus, R., et al. (2024). Nonadecadienone, a new termite trail-following pheromone identified in Glossotermes oculatus (Serritermitidae). Chemoecology. View Source
• [2] Park, Y., & Park, Y. (2010). Conjugated nonadecadienoic acid is more potent than conjugated linoleic acid on body fat reduction. The Journal of Nutritional Biochemistry, 21(8), 764-770. View Source
• [3] TCI AMERICA. (n.d.). 10,13-Nonadecadien-1-ol, (10Z,13Z)- Product Specification. View Source